molecular formula C20H21N3O5S2 B3205097 N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide CAS No. 1040640-02-5

N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide

Cat. No. B3205097
CAS RN: 1040640-02-5
M. Wt: 447.5 g/mol
InChI Key: KSHBYPIFTCHTMA-UHFFFAOYSA-N
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Description

N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide, also known as DMTS, is a chemical compound that has gained interest in scientific research due to its potential therapeutic properties. DMTS belongs to the class of thiazole compounds and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide involves the inhibition of various signaling pathways involved in cell proliferation and angiogenesis. N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been shown to inhibit the activation of the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. Additionally, N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been found to inhibit the activation of the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in inflammation. Additionally, N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been found to inhibit the production of VEGF, which is involved in angiogenesis. N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has also been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been found to have low toxicity in vitro and in vivo. However, one limitation of using N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide in lab experiments is that it may have off-target effects and may interact with other signaling pathways.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide. One area of research is the development of N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide analogs with improved potency and selectivity. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide in various diseases, including cancer and neurodegenerative diseases. Finally, more research is needed to understand the off-target effects and potential interactions of N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide with other signaling pathways.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been studied for its potential therapeutic properties in various scientific research studies. It has been found to possess anti-inflammatory, anti-tumor, and anti-angiogenic properties. N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

properties

IUPAC Name

3-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-(2,4-dimethoxyphenyl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O5S2/c1-27-15-9-10-17(18(12-15)28-2)22-19(24)11-8-14-13-29-20(21-14)23-30(25,26)16-6-4-3-5-7-16/h3-7,9-10,12-13H,8,11H2,1-2H3,(H,21,23)(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSHBYPIFTCHTMA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)NC(=O)CCC2=CSC(=N2)NS(=O)(=O)C3=CC=CC=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

447.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-dimethoxyphenyl)-3-(2-(phenylsulfonamido)thiazol-4-yl)propanamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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